Cas no 1805235-38-4 (4-Amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol)

• Product Name: 4-Amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol
• CAS No: 1805235-38-4
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4857627
• Update Time: 2025-05-23

4-Amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H9BrF2N2O/c9-2-4-1-5(12)7(8(10)11)6(3-14)13-4/h1,8,14H,2-3H2,(H2,12,13)
• InChI Key： MBGWHXVXGMOYFG-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(F)F)C(CO)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol

Introduction to 4-Amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol (CAS No. 1805235-38-4)

4-Amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol (CAS No. 1805235-38-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The structure of 4-Amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol is characterized by the presence of a pyridine ring substituted with an amino group at the 4-position, a bromomethyl group at the 6-position, and a difluoromethyl group at the 3-position. The methanol group at the 2-position further adds to its structural complexity and reactivity. These functional groups collectively contribute to the compound's unique chemical and biological properties.

Recent research has focused on exploring the potential applications of 4-Amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry (2021) investigated its antiproliferative activity against a panel of human cancer cell lines. The results showed that this compound exhibited significant cytotoxic effects, particularly against breast and lung cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest, making it a promising lead for further drug development.

In addition to its anticancer properties, 4-Amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol has also shown potential as an antimicrobial agent. A study conducted by researchers at the University of California (2020) demonstrated that this compound effectively inhibited the growth of several Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The antibacterial activity was attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

The synthesis of 4-Amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol involves a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the sequential functionalization of a pyridine scaffold with the desired substituents. The introduction of the amino group is typically achieved through amination reactions, while the bromomethyl and difluoromethyl groups are introduced via halogenation and fluorination steps, respectively. The final step involves the attachment of the methanol group through an appropriate substitution reaction.

The pharmacokinetic properties of 4-Amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol have also been studied to evaluate its suitability as a therapeutic agent. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its potential use in drug formulations.

However, further research is needed to fully understand the safety profile and long-term effects of 4-Amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol. Preclinical studies are currently underway to assess its toxicity and potential side effects in animal models. These studies will provide valuable insights into its safety margin and help guide future clinical trials.

In conclusion, 4-Amino-6-(bromomethyl)-3-(difluoromethyl)pyridine-2-methanol (CAS No. 1805235-38-4) is a promising compound with diverse biological activities that warrant further investigation. Its unique structural features and preliminary pharmacological data suggest that it has significant potential as a lead molecule for drug development in areas such as cancer therapy and antimicrobial treatment. Ongoing research efforts aim to optimize its properties and evaluate its safety for eventual clinical use.